Kinetics and thermodynamics of metal binding to the N-terminus of a human copper transporter, hCTR1†

Chemical Communications Pub Date: 2013-08-07 DOI: 10.1039/C3CC45360J

Abstract

The N-terminus of hCTR1 was demonstrated to bind three Cu+ ions tightly (log K = 14.92) and reversibly via its Met-rich motifs. Ag+ binds to the protein with the same stoichiometry but much lower affinities than Cu+. The protein also coordinates two Cu2+ ions through its ATCUN motif and His-rich motif with lower affinity. This study provides an insight into the selectivity of the transporter.

Graphical abstract: Kinetics and thermodynamics of metal binding to the N-terminus of a human copper transporter, hCTR1
Kinetics and thermodynamics of metal binding to the N-terminus of a human copper transporter, hCTR1†
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Chemical Communications
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